1-(4-Acetylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-(4-acetylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C20H21N3O4/c1-13(24)14-3-5-15(6-4-14)21-20(26)22-16-11-19(25)23(12-16)17-7-9-18(27-2)10-8-17/h3-10,16H,11-12H2,1-2H3,(H2,21,22,26)
• InChI Key: MMMQZLBWABRJFG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

1-(4-Acetylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea, also known as AMPPU, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of pyrrolidinyl urea derivatives and has been found to exhibit interesting biological properties.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methodologies for synthesizing various urea derivatives with potential applications in medicinal chemistry and materials science. For instance, studies on the synthesis of urea derivatives have revealed their potential as inhibitors for certain enzymes, demonstrating their relevance in the development of therapeutic agents (Kurt et al., 2015). Another research focused on the synthesis of tetrahydropyrimidine-5-carboxylates , highlighting their metal chelating effects and inhibition profiles against specific enzymes, showcasing the compound's versatility in biochemical applications (Sujayev et al., 2016).

Material Science Applications

In material science, the study on nonlinear optical (NLO) properties of urea derivatives embedded in polymer matrices shows their potential in optical devices due to their significant SHG (Second Harmonic Generation) efficiency and other optical parameters (Shettigar et al., 2006). This research underscores the utility of urea derivatives in enhancing the performance of opto-electronic materials.

Photophysics and Anion Sensing

The exploration of urea-based polyacetylenes for fluoride ion sensing demonstrates the compound's photophysical properties and its application in detecting specific anions (Su et al., 2013). This finding suggests a practical approach for the development of sensitive and selective chemical sensors.

Environmental and Corrosion Studies

Research on the corrosion behavior of mild steel in acidic solutions containing organic compounds elucidates the potential of urea derivatives in corrosion inhibition, offering insights into protective strategies for industrial materials (Bahrami & Hosseini, 2012).